- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Handan Zechi Trading Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Baoji Haoxiang Bio-technology Co.Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk
Carboxylic acids and derivatives
Carboxylic acids and their derivatives are fundamental building blocks in organic chemistry, widely utilized in various industries including pharmaceuticals, agrochemicals, and materials science. These compounds feature a carboxyl group (-COOH) attached to an alkyl or aryl moiety, which endows them with unique chemical properties such as acidity and the ability to participate in nucleophilic acyl substitutions. Common derivatives include esters, amides, and anhydrides, each offering distinct functional groups for diverse applications. For instance, carboxylic acids can be converted into esters through esterification reactions, enhancing their solubility and reactivity in organic synthesis processes. Their versatile nature makes them indispensable in the development of drugs, polymers, surfactants, and more.

Carboxylic acid derivatives
Amino acids, peptides, and analogues
Cyclopropanecarboxylic acids and derivatives
2-heteroaryl carboxamides
Alpha amino acids and derivatives
Pentacarboxylic acids and derivatives
Histidine and derivatives
Alpha-halocarboxylic acids and derivatives
Dicarboxylic acids and derivatives
D-alpha-amino acids
Alpha amino acids
Kainoids
Carboxylic acids
Acrylic acids and derivatives
Isoleucine and derivatives
Proline and derivatives
Tetracarboxylic acids and derivatives
Tricarboxylic acids and derivatives
Aspartic acid and derivatives
L-alpha-amino acids
Carboxylic acid esters
Dipeptides
N-acyl-L-alpha-amino acids
Asparagine and derivatives
Alpha amino acid amides
Oligopeptides
Glutamic acid and derivatives
Alpha amino acid esters
Beta amino acids and derivatives
N-acyl-alpha amino acids
N-acyl-alpha amino acids and derivatives
Leucine and derivatives
Methyl esters
Tyrosine and derivatives
Hexacarboxylic acids and derivatives
Phenylalanine and derivatives
Peptides
N-acetyl-2-arylethylamines
S-sulfo-L-cysteines
Cysteine and derivatives
Cyclic peptides
Enoate esters
Primary carboxylic acid amides
L-cysteine-S-conjugates
Gamma amino acids and derivatives
Hydrazinecarboxylic acids and derivatives
Serine and derivatives
Delta amino acids and derivatives
Alpha-halocarboxylic acids
Valine and derivatives
Arginine and derivatives
Acetohydroxamic acids
Acetamides
Acylals
Alanine and derivatives
Peroxycarboxylic acids and derivatives
Methionine and derivatives
Glutamine and derivatives
Fumonisins
N-hydroxyl-alpha-amino acids
Amatoxins
Secondary carboxylic acid amides
N-carbamoyl-alpha amino acids
Carboxylic acid salts
Alpha-halocarboxylic acid derivatives
N-substituted carboxylic acid imides
Alpha-imino acid and derivatives
Monocarboxylic acids and derivatives
1,2-diacyl-1-alkylhydrazines
Alpha-amino acyl ester of carbohydrates
Cyclopropanecarboxylic acids
Enol esters
Peroxycarboxylic acids
Diacylhydrazines
Tertiary carboxylic acid amides
Methylcarbamates
N-formyl-alpha amino acids
Glycosyl-amino acids
-
Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
-
Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
-
Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
-
Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
-
Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...